Picolinic acid

The Fenton Reaction in Water Assisted by Picolinic Acid: Accelerated Iron Cycling and Co-generation of a Selective Fe-Based Oxidant

Zhichao Yang, Chao Shan, Bingcai Pan, Joseph J Pignatello
PMID: 34032409   DOI: 10.1021/acs.est.1c00230

Abstract

The Fenton reaction is limited by a narrow acidic pH range, the slow reduction of Fe(III), and susceptibility of the nonselective hydroxyl radical (HO
) to scavenging by water constituents. Here, we employed the biodegradable chelating agent picolinic acid (PICA) to address these concerns. Compared to the classical Fenton reaction at pH 3.0, PICA greatly accelerated the degradation of atrazine, sulfamethazine, and various substituted phenols at pH 5.0 in a reaction with autocatalytic characteristics. Although HO
served as the principal oxidant, a high-spin, end-on hydroperoxo intermediate, tentatively identified as PICA-Fe
-OOH, also exhibited reactivity toward several test compounds. Chloride release from the oxidation of 2,4,6-trichlorophenol and the positive slope of the Hammett correlation for a series of halogenated phenols were consistent with PICA-Fe
-OOH reacting as a nucleophilic oxidant. Compared to HO
, PICA-Fe
-OOH is less sensitive to potential scavengers in environmental water samples. Kinetic analysis reveals that PICA facilitates Fe(III)/Fe(II) transformation by accelerating Fe(III) reduction by H
O
. Autocatalysis is ascribed to the buildup of Fe(II) from the reduction of Fe(III) by H
O
as well as PICA oxidation products. PICA assistance in the Fenton reaction may be beneficial to wastewater treatment because it favors iron cycling, extends the pH range, and balances oxidation universality with selectivity.

Design, synthesis and mode of action of novel 3-chloro-6-pyrazolyl picolinate derivatives as herbicide candidates

Zhikun Yang, Qibo Li, Jiaming Yin, Ruiquan Liu, Hao Tian, Liusheng Duan, Zhaohu Li, Baomin Wang, Weiming Tan, Shangzhong Liu
PMID: 33411985   DOI: 10.1002/ps.6250

Abstract

Picolinate/picolinic acid compounds are an important class of synthetic auxin herbicides. To explore the herbicidal activity of 6-pyrazolyl picolinate compounds, a series of 3-chloro-6-pyrazolyl-picolinate derivatives was designed and synthesized.
Twenty-five 3-chloro-6-pyrazolyl-picolinate derivatives synthesized were tested for herbicidal activity and the IC
value of compound c5 to the growth of Arabidopsis thaliana root was 27 times lower than that of the commercial herbicide clopyralid. Compound c5 displayed better post-emergence herbicidal activity and broader (Picloram, Clopyralid, Aminopyralid) herbicidal spectrum at a dosage of 400 g ha
in comparison with clopyralid; it also was safe to wheat and maize at this dosage. Arabidopsis thaliana phenotypes and expression of auxin-response genes demonstrated that compound c5 might be a novel auxin-type herbicide. Molecular docking analyses revealed that compound c5 had stronger binding ability to receptor AFB5 (auxin signaling F-box protein 5) than clopyralid.
These 6-pyrazolyl picolinate compounds could be used as potential lead structures for the discovery of a novel synthetic auxin herbicide. © 2021 Society of Chemical Industry.

Serum protein-hyaluronic acid complex nanocarriers: Structural characterisation and encapsulation possibilities

Alexandra N Kovács, Norbert Varga, Ádám Juhász, Edit Csapó
PMID: 33142605   DOI: 10.1016/j.carbpol.2020.117047

Abstract

A protein-polysaccharide-based potential nanocarrier system have been developed via a simple, one-step preparation protocol without the use of long-term heating and the utilization of hardly removable crosslinking agents, surfactants, and toxic organic solvents. To the best of our knowledge, this article is the first which summarizes in detail the pH-dependent quantitative relationship between the bovine serum albumin (BSA) and hyaluronic acid (HyA) confirmed by several physico-chemical techniques. The formation of colloidal complex nanoconjugates with average diameter of ca. 210-240 nm is strongly depend on the pH and the applied BSA:HyA mass ratio. Particle charge titrations studies strongly support the core-shell type structure, where the BSA core is covered by a thick HyA shell. Besides the optimization of these conditions, the drug encapsulation capacity and the dissolution profiles have been also studied for ibuprofen (IBU) and 2-picolinic acid (2-PA) as model drugs.

Effects of dietary chromium picolinate supplementation on broiler growth performance: A meta-analysis

Chao Feng, Qiqige Wuren, Xinyu Zhang, Xiaoying Sun, Qin Na
PMID: 33822801   DOI: 10.1371/journal.pone.0249527

Abstract

A meta-analysis was conducted to assess the effects of dietary chromium picolinate (CrPic) supplementation on broiler growth performance and to determine whether such effects are regulated by broiler strains, sex, environmental stress, or contextual factors including study area and years.
Eligible studies were identified by searching the Web of Science, Springer, Elsevier, ScienceDirect, Taylor & Francis Online databases. Weighted average differences with corresponding 95% confidence intervals were computed with a random-effects model. We performed subgroup analysis stratified by study area, published years, broiler strains and sex, and environmental stress. Publication bias was assessed with Egger's test method. A total of 15 studies eligible for inclusion.
The results indicated that CrPic supplementation significantly improved broiler growth performance and subgroup analysis confirmed this conclusion. We also found that Ross 308 or male broilers might be more sensitive to CrPic supplementation and showed better growth performance. A model was used to obtain the amount of chromium addition under the optimal growth performance, which suggested that the maximum value of average daily gain (ADG) was reached when chromium addition was 1810 μg/kg. The results of the sensitivity analysis showed low sensitivity and high stability of the meta-analysis.
CrPic supplementation had a positive effect on the growth performance of broilers, and this meta-analysis provides a more accurate value of chromium addition, which may be beneficial for the practice of the broiler industry.

Estimated intestinal absorption of phosphorus and its deposition in chosen tissues, bones and feathers of chickens receiving chromium picolinate or chromium nanoparticles in diet

Anna Stępniowska, Krzysztof Tutaj, Aleksandra Drażbo, Krzysztof Kozłowski, Katarzyna Ognik, Jan Jankowski
PMID: 33237949   DOI: 10.1371/journal.pone.0242820

Abstract

The aim of the study was to determine whether the level and form of Cr in the diet of chickens influences its accumulation in tissues as well as intestinal absorption of P and its deposition in tissues. The experiment was carried out on 405 one-day-old male Ross 308 chickens that were randomly divided into five treatment groups. Control group was fed the diet without supplemental chromium; experimental groups were fed the diet with 3 or 6 mg/kg chromium picolinate (Cr-Pic) and with 3 or 6 mg/kg chromium nanoparticles (Cr-NP). Chromium was found to accumulate in the tissues of the ileum, liver, breast muscle, bones skin and in feathers of chickens. Chromium deposited in the ileum of chickens does not affect the ex vivo estimated intestinal absorption of P. The use of Cr in the diet of chickens carries the risk of lowering P levels in femur.

Is Less More? Influence of the Coordination Geometry of Copper(II) Picolinate Chelate Complexes on Metabolic Stability

Brett A Vaughn, Alexander M Brown, Shin Hye Ahn, Jerome R Robinson, Eszter Boros
PMID: 33112609   DOI: 10.1021/acs.inorgchem.0c02314

Abstract

A growing number of copper(II) complexes have been identified as suitable candidates for biomedical applications. Here, we show that the biocompatibility and stability of copper(II) complexes can be tuned by directed ligand design and complex geometry. We demonstrate that azamacrocycle-based chelators that envelope copper(II) in a five-coordinate, distorted trigonal-bipyramidal structure are more chemically inert to redox-mediated structural changes than their six-coordinate, Jahn-Teller-distorted counterparts, as evidenced by electrochemical, crystallographic, electron paramagnetic resonance, and density functional theory studies. We further validated our hypothesis of enhanced inertness in vitro and in vivo by employing Cu-64 radiolabeling of bifunctional analogues appended to a prostate-specific membrane antigen targeting dipeptide. The corresponding Cu-64 complexes were tested for stability in vitro and in vivo, with the five-coordinate system demonstrating the greatest metabolic stability among the studied picolinate complex series.

A pilot study of the effects of chromium picolinate supplementation on serum fetuin-A, metabolic and inflammatory factors in patients with nonalcoholic fatty liver disease: A double-blind, placebo-controlled trial

Fardin Moradi, Fateme Kooshki, Forough Nokhostin, Manouchehr Khoshbaten, Hadi Bazyar, Bahram Pourghassem Gargari
PMID: 33045675   DOI: 10.1016/j.jtemb.2020.126659

Abstract

Evaluating the impact of chromium picolinate supplementation on glycemic status, lipid profile, inflammatory markers and fetuin-A in patients with non-alcoholic fatty liver disease (NAFLD).
In present research, participants (N = 46) were randomized to (400 mcg/day, n = 23) chromium picolinate and placebo (n = 23) for 3 months.
Glucose indices, and lipid profiles, inflammatory biomarker and fetuin-A were measured before and after the intervention. Chromium reduced triglyceride (TG), atherogenic index of plasma (AIP), very-low-density lipoprotein (VLDL), insulin, homeostatic model assessment for insulin resistance (HOMA-IR), high-sensitivity C-reactive protein (hs-CRP), interleukin (IL) -6, tumor necrosis factor-alpha (TNF-α) and fetuin-A significantly compared to placebo group (p < 0.05). Furthermore, chromium significantly increased the quantitative insulin sensitivity check index (QUICKI). There were no significant differences in total cholesterol (TC), high-density lipoprotein cholesterol (HDL), low-density lipoprotein cholesterol (LDL), fasting blood sugar (FBS), Hemoglobin A1c (HbA1C), interleukin (IL)-17 between the two groups (p < 0.05).
Chromium picolinate significantly decreased TG, insulin, HOMA-IR, fetuin-A, the number of inflammatory factors, and increased QUICKI without changing FBS, HbA1C, TC, LDL, HDL, IL-17 levels and liver steatosis intensity in patients with NAFLD. Further studies by examining the effect of different doses of chromium and mechanisms of cellular action, would help further clarify the subject.

Formation of amino acid derivatives in white and red wines during fermentation: Effects of non-Saccharomyces yeasts and Oenococcus oeni

Cemile Yılmaz, Vural Gökmen
PMID: 33268169   DOI: 10.1016/j.foodchem.2020.128415

Abstract

This study aimed to investigate the effect of commercial non-Saccharomyces yeasts and Oenococcus oeni on the formation of amino acid derivatives, some of which have neuroactive properties, during fermentation in laboratory-scale processing of white and red wines. Changes in the content of amino acid derivatives during fermentation of large-scale white and red wines were also evaluated. The highest kynurenic, picolinic, and quinolinic acid concentrations were observed in white wine fermented with Torulaspora delbrueckii, Kluyveromyces thermotolerans and Saccharomyces cerevisiae simultaneously. No changes in the content of picolinic and kynurenic acid were observed during large-scale white wine fermentation. Tryptophan ethyl ester concentration in all wines increased significantly during alcoholic fermentation. Natural and O. oeni malolactic fermentation did not alter the content of picolinic acid, a neuroprotective compound, in red wine. The decrease in the content of tyramine, phenylethylamine, and dopamine in laboratory-scale white wines was observed during alcoholic fermentation.

Improvement in the growth status and carbohydrate utilization of Labeo rohita (Hamilton, 1822) fingerlings with dietary supplementation of chromium picolinate

Abhay Kumar Giri, Narottam Prasad Sahu, Gyanaranjan Dash
PMID: 33611776   DOI: 10.1007/s10695-021-00934-9

Abstract

A 60-day feeding experiment was conducted to evaluate the effects of dietary chromium (Cr) on carbohydrate utilization and growth performance of Labeo rohita fingerlings. Fishes were fed with four high carbohydrate (53%), isonitrogenous (crude protein 35%), and isocaloric (415 Kcal, 100 gm
) experimental diets containing different levels of dietary chromium picolinate (Cr-Pic) viz.0, 400, 800, and 1200 μg kg
diet. Weight gain (WG%), specific growth rate (SGR), feed efficiency ratio (FER), and protein efficiency ratio (PER) were significantly increased at 800 μg kg
diet chromium supplementation (P < 0.05). Cr-Pic supplementation (800 μg kg
) also significantly (P < 0.05) enhanced the protein: DNA ratio in muscle, while DNA: RNA and DNA: tissue ratios were significantly (P < 0.05) decreased indicating higher growth. Significantly higher amylase, protease, and lipase activities were recorded in 800 μg Cr-Pic kg
diet fed fishes (P < 0.05), while any of the experimental groups showing no significant (P > 0.05) change in hexokinase activity, indicating normal glycolysis in all. Furthermore, significant (P < 0.05) decrease of glucose-6-phospatase activity in 800 μg Cr-Pic kg
diet fed group, showcasing an evidence for protein-sparing action with Cr-Pic supplementation. Significantly (P < 0.05) higher serum insulin and liver glycogen in 800 μg Cr-Pic kg
diet fed fishes denote an improvement in carbohydrate metabolism. However, significantly (P < 0.05) higher ATPase and SOD activities were also observed when chromium supplementation was more than 800 μg kg
diet, indicating stress at higher level. The present study indicates that growth and carbohydrate utilization can significantly (P < 0.05) be improved by feeding the L. rohita fingerlings with Cr-Pic (800 μg kg
diet) supplemented diet in laboratory condition.